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Compound of Interest

Compound Name: (E)-hept-2-enenitrile

Cat. No.: B15484019 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive overview of the chemical properties, synthesis, and

relevant reaction pathways for (E)-hept-2-enenitrile, a valuable intermediate in organic

synthesis. The information is curated for professionals engaged in research and development

within the chemical and pharmaceutical industries.

Chemical Identity and Nomenclature
(E)-hept-2-enenitrile is an unsaturated nitrile with a seven-carbon chain. The "(E)" designation

indicates the trans configuration of the substituents across the double bond.

IUPAC Name: (E)-hept-2-enenitrile[1]

Synonyms: 22031-56-7, NSC147128, SCHEMBL848248, NSC147129, NSC-147128[1]

Molecular Formula: C₇H₁₁N[1]

CAS Number: 22031-56-7[1]

Physicochemical Properties
The following table summarizes the key computed physicochemical properties of (E)-hept-2-
enenitrile. This data is essential for understanding its behavior in various chemical and

biological systems.
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Property Value Source

Molecular Weight 109.17 g/mol PubChem[1]

Exact Mass 109.089149355 Da PubChem[1]

XLogP3 2.3 PubChem[1]

Hydrogen Bond Donor Count 0 PubChem[1]

Hydrogen Bond Acceptor

Count
1 PubChem[1]

Rotatable Bond Count 3 PubChem[1]

Topological Polar Surface Area 23.8 Å² PubChem[1]

Heavy Atom Count 8 PubChem[1]

Complexity 105 PubChem[1]

Experimental Protocols: Synthesis
The synthesis of (E)-hept-2-enenitrile can be effectively achieved via the Horner-Wadsworth-

Emmons (HWE) reaction. This olefination reaction is renowned for its high (E)-stereoselectivity

when forming α,β-unsaturated compounds. The HWE reaction utilizes a stabilized phosphonate

carbanion, which reacts with an aldehyde to yield the target alkene.[2][3][4]

Representative Protocol for the Synthesis of (E)-hept-2-enenitrile via Horner-Wadsworth-

Emmons Reaction:

This protocol is a representative example based on established methodologies for the Horner-

Wadsworth-Emmons reaction.

Step 1: Preparation of the Phosphonate Reagent (Arbuzov Reaction)

Combine equimolar amounts of triethyl phosphite and 2-bromoacetonitrile in a round-bottom

flask equipped with a reflux condenser.

Heat the mixture under an inert atmosphere (e.g., nitrogen or argon) at approximately 100-

150 °C for several hours.
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Monitor the reaction progress by observing the cessation of ethyl bromide evolution.

After cooling, purify the resulting diethyl (cyanomethyl)phosphonate by vacuum distillation.

Step 2: Horner-Wadsworth-Emmons Olefination

In a flame-dried, three-necked round-bottom flask under an inert atmosphere, dissolve

diethyl (cyanomethyl)phosphonate in an anhydrous aprotic solvent such as tetrahydrofuran

(THF) or dimethoxyethane (DME).

Cool the solution to 0 °C in an ice bath.

Add a strong base, such as sodium hydride (NaH), portion-wise to the stirred solution to

generate the phosphonate carbanion.

After the addition is complete, allow the mixture to stir at 0 °C for approximately 30 minutes,

then warm to room temperature.

Cool the reaction mixture back to 0 °C and add pentanal (1.0 equivalent) dropwise via a

syringe.

Allow the reaction to warm to room temperature and stir for several hours until completion,

which can be monitored by thin-layer chromatography (TLC).

Quench the reaction by the slow addition of saturated aqueous ammonium chloride (NH₄Cl)

solution.

Extract the aqueous layer with an organic solvent such as diethyl ether or ethyl acetate.

Combine the organic extracts, wash with brine, dry over anhydrous sodium sulfate (Na₂SO₄),

and concentrate under reduced pressure.

Purify the crude product by flash column chromatography on silica gel to afford pure (E)-
hept-2-enenitrile.

Synthetic Pathway Visualization
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The following diagram illustrates the logical workflow for the synthesis of (E)-hept-2-enenitrile
using the Horner-Wadsworth-Emmons reaction.

Synthesis of (E)-hept-2-enenitrile via Horner-Wadsworth-Emmons Reaction

Starting Materials

Reaction Steps

Products

Pentanal

Nucleophilic Addition

Diethyl (cyanomethyl)phosphonate

Deprotonation with NaH in THF

Oxaphosphetane Intermediate Formation

Elimination

(E)-hept-2-enenitrile Diethyl phosphate (water-soluble byproduct)
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Click to download full resolution via product page

Caption: Horner-Wadsworth-Emmons synthesis of (E)-hept-2-enenitrile.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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